Cas no 1806573-32-9 (2-Acetylbenzo[d]oxazole-6-sulfonyl chloride)

• Product Name: 2-Acetylbenzo[d]oxazole-6-sulfonyl chloride
• CAS No: 1806573-32-9
• MF: C₉H₆ClNO₄S
• MW: 259.666240215302
• CID: 4818482
• Update Time: 2023-08-19

2-Acetylbenzo[d]oxazole-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Acetylbenzo[d]oxazole-6-sulfonyl chloride

• Inchi： 1S/C9H6ClNO4S/c1-5(12)9-11-7-3-2-6(16(10,13)14)4-8(7)15-9/h2-4H,1H3
• InChI Key： ROJMDCXOUWHINR-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC2=C(C=1)OC(C(C)=O)=N2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 391
• XLogP3: 1.8
• Topological Polar Surface Area: 85.6